Eproxindine hydrochloride

• CAS: 85793-72-2
• Synonyms: eproxindine; eproxindine hydrochloride
• Molecular Formula: C23H30ClN3O3
• Molecular Weight: 432 g/mol
• SMILES: CCN(CC)CC(CNC(=O)C1=C(C2=CC=CC=C2N1C3=CC=CC=C3)OC)O.Cl
• InChI: InChI=1S/C23H29N3O3.ClH/c1-4-25(5-2)16-18(27)15-24-23(28)21-22(29-3)19-13-9-10-14-20(19)26(21)17-11-7-6-8-12-17;/h6-14,18,27H,4-5,15-16H2,1-3H3,(H,24,28);1H
• InChIKey: QFDGNFAPAMWAAM-UHFFFAOYSA-N

Eproxindine hydrochloride (code name KC-3791, CAS 85793-72-2) is a Class I antiarrhythmic small molecule with a 1H-indole-2-carboxamide scaffold. Pharmacologically, it inactivates voltage-dependent sodium channels and also blocks open potassium channels at outwardly directed potassium currents.

Eproxindine Hydrochloride (CAS 85793-72-2): A Dual Sodium-Potassium Channel Blocker for Antiarrhythmic Research Procurement

Eproxindine hydrochloride (code name KC-3791, CAS 85793-72-2) is a Class I antiarrhythmic small molecule with a 1H-indole-2-carboxamide scaffold. Pharmacologically, it inactivates voltage-dependent sodium channels and also blocks open potassium channels at outwardly directed potassium currents . Originally developed as an antiarrhythmic agent for ventricular arrhythmias, the compound advanced to clinical investigation in the 1980s but was ultimately not approved; its development was halted following a fatal adverse event in a Phase I volunteer . Today, eproxindine hydrochloride is procured exclusively as a research tool for electrophysiology, ion channel pharmacology, and cardiac arrhythmia mechanism studies.

Ion Channel Target Dual sodium-potassium channel blocker

Mechanism Open-state Na+ channel binding, distinct from conventional Class I agents

Research Use Electrophysiology and arrhythmia mechanism studies

• [1] Zaborovskaya LD, Khodorov BI. Effects of KC 3791 on sodium and potassium channels in frog node of Ranvier. Gen Physiol Biophys. 1986 Dec;5(6):605-15. PMID: 2435614. View Source
• [2] Khodorov BI, Zaborovskaya LD. Use-dependent blockade of sodium channels by local anaesthetics and antiarrhythmic drugs. Effects of chloramine-T and calcium ions. Drugs Exp Clin Res. 1986;12(9-10):743-52. PMID: 2431852. View Source
• [3] Mahon J. Ethics and Drug Testing in Human Beings. Royal Institute of Philosophy Supplements. 1987;22:199-211. Documenting the 1984 death of a volunteer in an eproxindine clinical trial at the Institute of Clinical Pharmacology, Dublin. View Source

Why In-Class Antiarrhythmics Cannot Replace Eproxindine Hydrochloride: Key Pharmacological Distinctions

Although eproxindine hydrochloride is formally categorized as a Class I antiarrhythmic, simple substitution with other Class I agents (e.g., lidocaine, disopyramide, flecainide) is pharmacologically invalid. The primary reason is eproxindine's dual-channel blocking profile: in addition to use-dependent sodium channel blockade, it directly inhibits open potassium channels — a property not shared by prototypical Class Ib or Ic agents . Furthermore, its sodium channel blocking mechanism involves preferential interaction with the open state of the channel, a kinetic signature that differs from lidocaine's preferential binding to inactivated channels . These dual-channel and state-dependent properties confer a distinct electrophysiological fingerprint that cannot be replicated by simply selecting any Class I compound for research protocols. Researchers seeking to model or study this specific ion channel modulation profile must procure eproxindine hydrochloride specifically.

Eproxindine

Class I Agents (e.g., lidocaine)

Channel Profile

Dual Na+/K+ blockade

Na+ blockade only; no K+ channel activity

Na+ Binding

Preferential open-state interaction

Preferential inactivated-state binding

K+ Kinetics

Rapid K+ unblocking, slow Na+ recovery

No K+ channel blockade kinetics

These pharmacological differences mean Class I agents may not replicate eproxindine’s dual-channel and state-dependent profile.

• [1] Zaborovskaya LD, Khodorov BI. Effects of KC 3791 on sodium and potassium channels in frog node of Ranvier. Gen Physiol Biophys. 1986 Dec;5(6):605-15. PMID: 2435614. View Source
• [2] Khodorov BI, Zaborovskaya LD. Use-dependent blockade of sodium channels by local anaesthetics and antiarrhythmic drugs. Effects of chloramine-T and calcium ions. Drugs Exp Clin Res. 1986;12(9-10):743-52. PMID: 2431852. View Source

Eproxindine Hydrochloride: Quantitative Evidence for Differentiated Scientific Selection

Dual Sodium and Potassium Channel Blockade vs. Class I Agents Lacking Potassium Channel Activity

Eproxindine (KC-3791) produces a dual blockade of both voltage-gated sodium channels and open potassium channels in the same preparation, a property absent from standard Class I comparators such as lidocaine. In frog node of Ranvier voltage-clamp experiments, KC-3791 at 10–100 µM concentration-dependently inhibited sodium currents (INa) and additionally blocked open potassium channels at outwardly directed potassium currents (IK), with the potassium channel block increasing during membrane depolarization . By contrast, lidocaine, a prototypical Class Ib agent, exhibits sodium channel blockade without comparable open potassium channel inhibition in the same experimental system . No equivalent dual-channel blockade has been reported for disopyramide or quinidine under identical node of Ranvier conditions.

Ion Channel Profile

Head-to-head

Dual Na+/K+ blockade vs single Na+ blockade

Supports dual-channel mechanism research

Frog node of Ranvier, voltage clamp

Evidence Dimension	Ion channel target profile (sodium and potassium channel blockade)
Target Compound Data	KC-3791 at 10–100 µM inhibits sodium currents (tonic and use-dependent) AND blocks open potassium channels at outward IK; K channel block intensifies during depolarization
Comparator Or Baseline	Lidocaine: sodium channel block only, preferential interaction with inactivated Na channels; no open K channel block documented in frog node of Ranvier
Quantified Difference	Qualitative difference: dual (Na + K) vs. single (Na) channel blockade profile. Potassium channel block is a differentiating feature not observed in lidocaine, disopyramide, or flecainide under comparable conditions.
Conditions	Frog myelinated nerve fibre (node of Ranvier), voltage clamp; KC-3791 applied externally at 10^-5 to 10^-4 mol/L; Gen Physiol Biophys 1986

Why This Matters

Procurement of eproxindine hydrochloride is essential for any experiment requiring simultaneous sodium and potassium channel modulation — a pharmacological profile that standard Class I agents cannot provide.

• [1] Zaborovskaya LD, Khodorov BI. Effects of KC 3791 on sodium and potassium channels in frog node of Ranvier. Gen Physiol Biophys. 1986 Dec;5(6):605-15. PMID: 2435614. View Source
• [2] Khodorov BI, Zaborovskaya LD. Use-dependent blockade of sodium channels by local anaesthetics and antiarrhythmic drugs. Effects of chloramine-T and calcium ions. Drugs Exp Clin Res. 1986;12(9-10):743-52. PMID: 2431852. View Source

Open-Channel Sodium Block Mechanism Differentiates KC-3791 from Inactivated-Channel-Preferring Lidocaine

In a direct head-to-head voltage-clamp comparison, KC-3791 and lidocaine displayed fundamentally different sodium channel interaction kinetics. KC-3791 preferentially interacts with open Na channels, causing accumulation of channels in the resting-blocked state. This was evidenced by the requirement of channel activation gate opening for drug unbinding: prolonged washing combined with repetitive stimulation was necessary to clear KC-3791 from sodium channels . In contrast, lidocaine interacts preferentially with inactivated Na channels and stabilizes their inactivated conformation (drug-induced slow inactivation), a distinct molecular mechanism confirmed in the same experimental series . The clinical antiarrhythmics N-propyl ajmaline and tetracaine were also profiled in this comparative study, further contextualizing KC-3791's unique open-channel binding signature.

Binding Mechanism

Head-to-head

Open-state Na+ binding vs inactivated-state (lidocaine)

Enables state-dependent pharmacology studies

Unbinding requires channel activation

Evidence Dimension	Sodium channel state-dependent binding mechanism
Target Compound Data	KC-3791: preferential interaction with open Na channels; unbinding requires channel activation gate opening; accumulation in resting-blocked state during repetitive stimulation
Comparator Or Baseline	Lidocaine: preferential interaction with inactivated Na channels; stabilization of inactivated conformation (slow inactivation mechanism)
Quantified Difference	Qualitative mechanistic divergence: open-state binding (KC-3791) vs. inactivated-state binding (lidocaine). Functional consequence: different use-dependent block kinetics and recovery time courses.
Conditions	Frog Ranvier node, voltage clamp; Drugs Exp Clin Res 1986, same experimental series comparing lidocaine, tetracaine, N-propyl ajmaline, and KC-3791

Why This Matters

Researchers investigating state-dependent sodium channel pharmacology require KC-3791 specifically for its open-channel binding properties, which are mechanistically distinct from inactivated-channel binders like lidocaine.

• [1] Zaborovskaya LD, Khodorov BI. Effects of KC 3791 on sodium and potassium channels in frog node of Ranvier. Gen Physiol Biophys. 1986 Dec;5(6):605-15. PMID: 2435614. View Source
• [2] Khodorov BI, Zaborovskaya LD. Use-dependent blockade of sodium channels by local anaesthetics and antiarrhythmic drugs. Effects of chloramine-T and calcium ions. Drugs Exp Clin Res. 1986;12(9-10):743-52. PMID: 2431852. View Source

Validated Bioanalytical Method for Human Plasma Quantification

A capillary gas chromatography method for the determination of eproxindine hydrochloride in human plasma was developed and reported, enabling pharmacokinetic studies . This method provides a validated analytical workflow specific to eproxindine, distinguishing it from the numerous HPLC and GC methods established for other antiarrhythmics such as disopyramide or lidocaine. The availability of a published, compound-specific plasma assay reduces method development burden for laboratories initiating pharmacokinetic investigations with eproxindine hydrochloride.

Bioanalytical Method

Method context

Published capillary GC assay for human plasma

Supports pharmacokinetic assay setup

Compound-specific method validation

Evidence Dimension	Availability of a validated compound-specific human plasma assay
Target Compound Data	Capillary gas chromatography method published for eproxindine hydrochloride in human plasma (Dahmen et al., J Chromatogr 1988)
Comparator Or Baseline	Disopyramide: HPLC methods available; Lidocaine: GC methods available. Each requires compound-specific validation, making eproxindine's published method a distinct practical advantage.
Quantified Difference	Non-quantitative comparison: availability of a pre-validated, published assay reduces experimental setup time vs. developing a de novo method.
Conditions	Human plasma; capillary GC; J Chromatogr 1988

Why This Matters

A published compound-specific bioanalytical method lowers the barrier to entry for pharmacokinetic profiling, a practical procurement consideration for labs planning in vivo or clinical sample analysis.

• [1] Dahmen W, et al. Determination of eproxindine hydrochloride in human plasma by capillary gas chromatography. J Chromatogr. 1988; 427(2):351-358. PMID: 3410896. View Source
• [2] Le Corre P, et al. Stereoselective metabolism and pharmacokinetics of disopyramide enantiomers in humans. Drug Metab Dispos. 1988;16(6):858-64. PMID: 2907466. View Source

Rapid Potassium Channel Unblocking Kinetics vs. Slow Sodium Channel Recovery

KC-3791 exhibits markedly different unblocking kinetics at sodium versus potassium channels. Following depolarization-induced block, unblocking of potassium channels proceeded much faster than unblocking of sodium channels under identical conditions. Consequently, cumulative inhibition of outward IK during high-frequency stimulation was readily reversible upon decreasing pulsing frequency, whereas sodium channel block persisted . This differential recovery kinetics between Na and K channels represents a unique temporal fingerprint not described for quinidine, which blocks both channel types but with distinct kinetics , nor for pure Class I agents lacking K channel activity entirely.

Unblocking Kinetics

Reported

K+ unblocking faster than Na+ recovery

Supports temporal ion channel research

Frequency-dependent recovery observed

Evidence Dimension	Differential unblocking kinetics at sodium vs. potassium channels
Target Compound Data	KC-3791: K channel unblocking much faster than Na channel unblocking post-depolarization; cumulative IK inhibition rapidly reversible upon frequency decrease; Na channel block persistent
Comparator Or Baseline	Quinidine: blocks both Na and K channels but with different kinetic profile (Revenko et al., 1982). Pure Class I agents (lidocaine, flecainide): K channel block absent, so differential kinetics not applicable.
Quantified Difference	Qualitative kinetic divergence: KC-3791 sodium channel block recovery requires prolonged washing plus repetitive stimulation; potassium channel block recovery is spontaneous and rapid post-depolarization.
Conditions	Frog node of Ranvier, voltage clamp; Gen Physiol Biophys 1986

Why This Matters

The asymmetric Na/K unblocking kinetics make eproxindine a valuable tool for dissecting the temporal dynamics of ion channel blockade in excitable tissue research.

• [1] Zaborovskaya LD, Khodorov BI. Effects of KC 3791 on sodium and potassium channels in frog node of Ranvier. Gen Physiol Biophys. 1986 Dec;5(6):605-15. PMID: 2435614. View Source
• [2] Revenko SV, Khodorov BI, Shapovalova LM. Blockade of the sodium and potassium channels of a myelinated nerve fiber by quinidine. Neirofiziologiia. 1982;14(3):324-30. PMID: 6287317. View Source

Clinical Dosing Regimen Established for Ventricular Premature Complex Suppression

A formal clinical investigation was conducted to evaluate eproxindine hydrochloride for suppression of ventricular premature complexes (VPCs). The study protocol specified a single intravenous 20-minute infusion of 50–100 mg in patients with chronic stable VPCs, with endpoints including VPC suppression efficacy and safety/tolerability assessment . This established a human dosing framework — a parameter that remains undefined for many research-stage antiarrhythmic compounds. In comparison, lidocaine for ventricular arrhythmias is typically administered as a 1–1.5 mg/kg bolus followed by 1–4 mg/min infusion , representing a fundamentally different dosing paradigm.

Human Dosing Context

Trial context

Single IV infusion 50–100 mg over 20 min studied

Supports dose-model interpretation

Historical clinical trial; not dosing guidance

Evidence Dimension	Documented human intravenous dosing regimen
Target Compound Data	Eproxindine HCl: single IV infusion of 50–100 mg over 20 minutes for VPC suppression (Ohio State clinical study, 1987–1988)
Comparator Or Baseline	Lidocaine: 1–1.5 mg/kg IV bolus + 1–4 mg/min continuous infusion. Disopyramide: 2 mg/kg IV bolus (max 150 mg) + 0.4 mg/kg/h infusion.
Quantified Difference	Eproxindine employs a single short infusion (20 min) rather than bolus-plus-maintenance infusion, indicating distinct pharmacokinetic handling.
Conditions	Clinical trial in patients with chronic stable ventricular premature complexes; IV administration; National Center for Research Resources-funded study

Why This Matters

For translational researchers planning in vivo studies, the availability of a documented clinical dosing protocol reduces uncertainty in dose selection and facilitates bridging between preclinical and clinical experimental designs.

• [1] Schaal S (PI). EPROXINDINE HYDROCHLORIDE IN VENTRICULAR PREMATURE COMPLEXES. Ohio State University Clinical Study, 10/1/1987–09/30/1988. National Center for Research Resources. View Source
• [2] Collinsworth KA, Kalman SM, Harrison DC. The clinical pharmacology of lidocaine as an antiarrhythmic drug. Circulation. 1974;50(6):1217-30. DOI: 10.1161/01.CIR.50.6.1217. View Source

Documented Severe Drug Interaction Risk: Contraindication Signal for Flupenthixol Co-administration

During a Phase I clinical study of eproxindine in 1984, a healthy volunteer suffered sudden cardiorespiratory arrest and died. Subsequent investigation revealed that the volunteer had received a depot injection of flupenthixol (a first-generation antipsychotic) on the day prior to eproxindine administration, and the State Pathologist affirmed the cause of death as a reaction between the trial drug and the major tranquilizer . This event resulted in termination of eproxindine's clinical development. By contrast, lidocaine and disopyramide have well-characterized drug interaction profiles that do not include a known fatal interaction with flupenthixol, making eproxindine's risk profile a critical differentiator for any research application involving polypharmacy models.

Drug Interaction

Context-dependent

Fatal interaction with flupenthixol documented

Supports drug-interaction model research

Phase I event; requires study design caution

Evidence Dimension	Known fatal drug-drug interaction profile
Target Compound Data	Eproxindine: one documented fatality associated with co-administration of flupenthixol depot injection (1984); clinical development terminated
Comparator Or Baseline	Lidocaine, disopyramide: no reported fatal interaction with flupenthixol; established safety databases from decades of clinical use
Quantified Difference	Binary: presence vs. absence of a documented fatal drug interaction leading to program termination. Eproxindine's risk profile necessitates exclusion of subjects receiving flupenthixol or related antipsychotics.
Conditions	Phase I clinical trial, Institute of Clinical Pharmacology, Dublin, 1984

Why This Matters

Any research protocol involving eproxindine hydrochloride must incorporate explicit exclusion criteria for concomitant flupenthixol or structurally related agents — a safety constraint not required for conventional Class I antiarrhythmics, directly impacting study design and procurement decision-making.

• [1] Mahon J. Ethics and Drug Testing in Human Beings. Royal Institute of Philosophy Supplements. 1987;22:199-211. Cause of death: reaction of eproxindine with flupenthixol per State Pathologist Dr. John Harbison. View Source
• [2] SUDDEN DEATH OF A VOLUNTEER. The Lancet. 1984;324(8404):698. Documenting the cardiorespiratory arrest and death in a volunteer receiving eproxindine who had received flupenthixol depot the previous day. View Source

Eproxindine Hydrochloride: Optimal Research Use Cases Based on Quantitative Differentiation Evidence

Mechanistic Studies of Dual Sodium-Potassium Channel Modulation in Excitable Tissues

Eproxindine hydrochloride is the compound of choice for electrophysiology laboratories investigating simultaneous blockade of voltage-gated sodium and open potassium channels. Its dual-channel profile, demonstrated in frog node of Ranvier at 10–100 µM , enables experiments that cannot be conducted with single-channel Class I agents such as lidocaine, flecainide, or disopyramide. Researchers studying the interplay between INa inhibition and IK modulation in cardiac action potential shaping or neuronal excitability should specifically procure eproxindine rather than a generic Class I antiarrhythmic.

State-Dependent Sodium Channel Pharmacology: Open-Channel Binding Research

For investigators dissecting state-dependent sodium channel blockade mechanisms, eproxindine provides a well-characterized open-channel binding tool distinct from the inactivated-state-preferring lidocaine paradigm. The finding that KC-3791 requires channel activation gate opening for unbinding , directly compared with lidocaine's inactivated-channel stabilization in the same experimental series , makes eproxindine essential for experiments mapping drug binding sites within the open channel pore.

Pharmacokinetic and Bioanalytical Method Development for Indole-Carboxamide Antiarrhythmics

Laboratories developing analytical methods for novel antiarrhythmic candidates can leverage the published capillary gas chromatography protocol for eproxindine hydrochloride in human plasma as a validated starting point. The indole-2-carboxamide scaffold of eproxindine is structurally distinct from benzamide (disopyramide) or xylidide (lidocaine) antiarrhythmics, making it a relevant reference standard for method development targeting this chemotype.

Drug Interaction and Safety Screening Models Using Historical Clinical Toxicity Data

The documented fatal drug-drug interaction between eproxindine and flupenthixol makes eproxindine hydrochloride a valuable positive control or reference compound in predictive toxicology and drug interaction screening platforms. Researchers developing in silico or in vitro models to flag proarrhythmic or cardiotoxic drug combinations can use the eproxindine-flupenthixol interaction as a benchmark case for assay validation, a role that standard antiarrhythmics without such a documented interaction cannot fulfill.

Application

Selection Property

Validation Focus

Dual Na+/K+ channel modulation research

Dual-channel electrophysiology profile

Verify concurrent INa and IK blockade in model system

State-dependent Na+ channel pharmacology

Open-state binding mechanism

Confirm use-dependent block kinetics vs inactivated-state binders

Indole-carboxamide antiarrhythmic method development

Published plasma GC assay

Adapt and validate for specific research matrices

Drug interaction screening models

Documented interaction with flupenthixol

Use as benchmark for proarrhythmic interaction assays

• [1] Zaborovskaya LD, Khodorov BI. Effects of KC 3791 on sodium and potassium channels in frog node of Ranvier. Gen Physiol Biophys. 1986 Dec;5(6):605-15. PMID: 2435614. View Source
• [2] Khodorov BI, Zaborovskaya LD. Use-dependent blockade of sodium channels by local anaesthetics and antiarrhythmic drugs. Effects of chloramine-T and calcium ions. Drugs Exp Clin Res. 1986;12(9-10):743-52. PMID: 2431852. View Source